![molecular formula C23H23ClN2O2 B4655761 1-(3-chlorophenyl)-4-[2-(2-naphthyloxy)propanoyl]piperazine](/img/structure/B4655761.png)
1-(3-chlorophenyl)-4-[2-(2-naphthyloxy)propanoyl]piperazine
Overview
Description
1-(3-chlorophenyl)-4-[2-(2-naphthyloxy)propanoyl]piperazine is a chemical compound that belongs to the class of piperazine derivatives. It has been widely studied for its potential medicinal properties, particularly in the field of neuroscience.
Mechanism of Action
The mechanism of action of 1-(3-chlorophenyl)-4-[2-(2-naphthyloxy)propanoyl]piperazine is primarily through its antagonistic effects on the 5-HT2A receptor. This receptor is known to be involved in the regulation of various neurotransmitters such as serotonin, dopamine, and glutamate, which are implicated in the pathophysiology of various psychiatric disorders. By blocking the activity of this receptor, this compound may help to restore the balance of these neurotransmitters and alleviate symptoms of psychiatric disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to decrease the activity of the prefrontal cortex, which is involved in decision-making and impulse control. It has also been shown to decrease the activity of the amygdala, which is involved in the regulation of emotions such as fear and anxiety. These effects suggest that this compound may have potential therapeutic applications in the treatment of psychiatric disorders such as anxiety and depression.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(3-chlorophenyl)-4-[2-(2-naphthyloxy)propanoyl]piperazine is its high selectivity for the 5-HT2A receptor. This makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, one of the main limitations of this compound is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo. Additionally, its high affinity for the 5-HT2A receptor may also lead to off-target effects on other receptors, which can complicate interpretation of experimental results.
Future Directions
There are a number of potential future directions for research on 1-(3-chlorophenyl)-4-[2-(2-naphthyloxy)propanoyl]piperazine. One area of interest is the development of more selective and potent antagonists of the 5-HT2A receptor, which may have improved therapeutic efficacy and fewer off-target effects. Another area of interest is the investigation of the role of the 5-HT2A receptor in various neurological and psychiatric disorders, which may lead to the development of novel treatments for these conditions. Finally, the development of more efficient synthesis methods for this compound may also facilitate its use in research and clinical applications.
Scientific Research Applications
1-(3-chlorophenyl)-4-[2-(2-naphthyloxy)propanoyl]piperazine has been extensively studied for its potential therapeutic applications in the field of neuroscience. It has been shown to act as a potent and selective antagonist of the 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. This makes it a promising candidate for the treatment of various psychiatric disorders such as schizophrenia, depression, and anxiety.
properties
IUPAC Name |
1-[4-(3-chlorophenyl)piperazin-1-yl]-2-naphthalen-2-yloxypropan-1-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23ClN2O2/c1-17(28-22-10-9-18-5-2-3-6-19(18)15-22)23(27)26-13-11-25(12-14-26)21-8-4-7-20(24)16-21/h2-10,15-17H,11-14H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWSWUTDFJGUFHS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CCN(CC1)C2=CC(=CC=C2)Cl)OC3=CC4=CC=CC=C4C=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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